Cas no 20849-50-7 (Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1))

Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1) structure
20849-50-7 structure
Product Name:Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
CAS No:20849-50-7
MF:C13H14IN
MW:311.161435604095
CID:287924
PubChem ID:15759401
Update Time:2025-04-19

Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,2-methyl-1-(2-propen-1-yl)-, iodide (1:1)
    • 2-methyl-1-prop-2-enylquinolin-1-ium,iodide
    • 1-Allyl-2-methyl-chinolinium, Jodid
    • 1-allyl-2-methyl-quinolinium, iodide
    • 2-methyl-1-(2-propenyl)quinolinium iodide
    • NSC155444
    • NSC-155444
    • DTXSID20578054
    • 20849-50-7
    • 2-METHYL-1-(PROP-2-EN-1-YL)QUINOLIN-1-IUM IODIDE
    • Inchi: 1S/C13H14N.HI/c1-3-10-14-11(2)8-9-12-6-4-5-7-13(12)14;/h3-9H,1,10H2,2H3;1H/q+1;/p-1
    • InChI Key: BFSCCDBOAMGPHJ-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(CC=C)C(C)=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 311.01700
  • Monoisotopic Mass: 311.01710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88000
  • LogP: -0.37430
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